Cas no 946200-10-8 (N-(4-chlorophenyl)-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(4-chlorophenyl)-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 946200-10-8
• MF: C₂₀H₁₇ClN₂O₃S₂
• MW: 432.943581342697
• CID: 6325413
• PubChem ID: 25284495
• Update Time: 2025-10-29

N-(4-chlorophenyl)-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(4-chlorophenyl)-2-[2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• AKOS024495818
• N-(4-chlorophenyl)-2-(2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• 946200-10-8
• F5084-0448
• N-(4-chlorophenyl)-2-(2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• Inchi： 1S/C20H17ClN2O3S2/c1-26-17-8-2-13(3-9-17)18(24)12-28-20-23-16(11-27-20)10-19(25)22-15-6-4-14(21)5-7-15/h2-9,11H,10,12H2,1H3,(H,22,25)
• InChI Key： FKHUBTCANSNTKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CC1=CSC(=N1)SCC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 432.0369124g/mol
• Monoisotopic Mass: 432.0369124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-chlorophenyl)-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide

N-(4-chlorophenyl)-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide: A Comprehensive Overview

N-(4-chlorophenyl)-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide, identified by the CAS number 946200-10-8, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a thiazole ring, an acetamide group, and various substituents that contribute to its chemical reactivity and biological activity.

The molecular structure of this compound is composed of several key functional groups. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The acetamide group, on the other hand, is a common functional group in pharmaceutical compounds due to its ability to enhance solubility and bioavailability. Additionally, the presence of substituents such as the 4-chlorophenyl and 4-methoxyphenyl groups introduces further complexity and potential for interaction with biological systems.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research has shown that the thiazole-containing moiety can act as a scaffold for the design of anti-inflammatory and antitumor agents. The substitution patterns on the thiazole ring can significantly influence its pharmacokinetic properties, making it a versatile platform for drug discovery.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the thiazole ring via cyclization reactions, followed by the introduction of substituents at specific positions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled researchers to optimize the synthesis process and improve yields.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Experimental results have demonstrated that it exhibits potent inhibitory effects against various enzymes associated with inflammatory and neoplastic processes. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for the treatment of chronic diseases such as cancer and neurodegenerative disorders.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological properties. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, N-(4-chlorophenyl)-2-(2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)acetamide represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with its promising biological activity, positions it as a potential lead compound in drug discovery efforts. As research continues to unfold, this compound may pave the way for innovative treatments addressing some of the most pressing medical challenges of our time.